Cas no 144-98-9 (DL-allo-Threonine)

DL-allo-Threonine is a non-proteinogenic amino acid stereoisomer of threonine, characterized by its unique configuration at the β-carbon. It serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the study of amino acid metabolism and enzyme specificity. The compound's distinct stereochemistry makes it useful for probing biological pathways and developing chiral catalysts. DL-allo-Threonine is also employed in peptide modification and as a reference standard in analytical chemistry. Its high purity and well-defined structure ensure reproducibility in experimental applications. The racemic form provides versatility for comparative studies with L- and D-threonine, aiding in stereochemical investigations.

DL-allo-Threonine structure

Product Name:DL-allo-Threonine

CAS No:144-98-9

MF:C₄H₉NO₃

MW:119.119161367416

MDL:MFCD00067248

CID:36541

PubChem ID:87561879

Update Time:2025-06-24

DL-allo-Threonine Chemical and Physical Properties

Names and Identifiers

- (2S,3S)-2-Amino-3-hydroxybutanoic acid
- DL-Allothreonine (contains Threonine)
- DL-allo-Threonine
- ALLOTHREONINE, DL-(RG)
- H-DL-allo-Thr-OH
- L-Allothreonine
- 2-amino-3-hydroxybutanoic acid
- allo-DL-Threonine
- DL-allo-Threonine (contains Threonine)
- ALLOTHREONINE, DL-
- (contains Threonine)
- DL-Allothreonine DL-allo-Threonine
- DL-2-AMINO-3-HYDROXYBUTYRIC ACID
- DL-allo-Threonine,98%
- D-threonine
- H-D-Thr-OH
- (2R,3S)-2-amino-3-hydroxybutanoic acid
- Threonine, D-
- (R)-Threonine
- D-Threonin
- D-2-Amino-3-hydroxybutyric acid
- (2R,3S)-2-Amino-3-hydroxybutyric acid
- AYFVYJQAPQTCCC-STHAYSLISA-N
- D-thr
- DTH
- D-(+)-Threonine
- PubChem20724
- PubChem13029
- KSC352S5H
- (2S,3S)-2-azaniumyl-3-hydroxy-butanoate
- 9F03AEE4-59DA-4E42-B83D-06EE4AF23EAF
- 29NAP6417F
- AKOS015924200
- (2S,3S)-2-ammonio-3-hydroxybutanoate
- 144-98-9
- L-allo-Threonine, 99%
- HY-W008315
- MFCD00064268
- EN300-73665
- BUTANOIC ACID, 2-AMINO-3-ALLO-HYDROXY-
- DTXSID301030659
- (2S,3S)-2-amino-3-hydroxybutanoate
- allo-L-Threonine
- Z1162448524
- (S)-ALLOTHREONINE
- allothreonine
- L-allo-Threonine, puriss., >=99.0% (TLC)
- A819689
- W-107016
- AM82272
- Q27103859
- (2s,3s)-(+)-2-amino-3-hydroxybutyric acid
- ALLO-THREONINE
- AC-22377
- (2s 3s)-(+)-2-amino-3-hydroxybutyric acid
- C05519
- L(+)-allo-Threonine
- BCP08009
- Allothreonine, L-
- l-(+)-allothreonine
- AYFVYJQAPQTCCC-HRFVKAFMSA-N
- 28954-12-3
- rel-(2S,3S)-2-Amino-3-hydroxybutanoic acid
- CS-W008315
- CHEBI:28718
- UNII-HCQ253CKVK
- L-
- DTXSID10183151
- 4-04-00-03170 (Beilstein Handbook Reference)
- NS00074066
- HCQ253CKVK
- AS-12250
- DL-allothreonine
- allo
- EINECS 249-327-2
- h-allo-thr-oh
- BRN 1721645
- NSC-41828
- -Threonine
- SCHEMBL117301
- CHEMBL59238
- NSC 206283
- Threonine, allo-
- L-allo-threonine
- NSC-206283
- thr
- (2s,3s)-2-amino-3-hydroxy-butyric acid
- (S)-ALLO-THREONINE
- MFCD00063722
- AKOS016042347
- NSC46701
- (s)-threonine;L-alpha-Amino-beta-hydroxybutyric acid;l-threonin;Threonin
- UNII-29NAP6417F
- FT-0604667
- NSC41828
- SY018620
- BUTYRIC ACID, .ALPHA.-AMINO-.BETA.-HYDROXY-
- Q27117433
- 2-amino-3-hydroxybutanoicacid
- BCP16820
- 760PJT2SS0
- CS-0154977
- EINECS 205-645-3
- FT-0624367
- SY020053
- Butyric acid, alpha-amino-beta-hydroxy-
- Z57127549
- SY026984
- CHEMBL30037
- CHEBI:38263
- NCGC00164520-01
- AS-14237
- NSC206292
- NSC16589
- AMY25310
- DTXSID301015364
- NS00101103
- FT-0625423
- NSC-46702
- NSC 41828
- NCGC00164520-02
- MFCD00066665
- SR-01000944947
- NSC206267
- NSC-206267
- H-DL-Thr-OH
- SCHEMBL1479
- NS00079068
- 4-Chloro-8-(trifluoromethyl)quinoline-3-carboxylicethylester
- D(-)-allo-Threonine
- FT-0601219
- EN300-18051
- 2-Amino-3-hydroxybutanoic acid (H-DL-xiThr-OH)
- Butanoic acid, 2-amino-3-hydroxy-
- SY024226
- L-Threonine 2-Amino-3-hydroxybutyric acid
- FT-0675201
- NSC46702
- UNII-760PJT2SS0
- J-008036
- Q60662943
- A808305
- F2191-0228
- DL-Threonine
- F3AB6CE6-3CF9-4C81-A7D7-7C21F24FDC0E
- THREONINE,(L)
- A20656
- DL-2-Amino-3-hydroxybutanoic acid
- A0214
- WLN: QY1&YZVQ -L
- DL-Threonine (contains DL-Allothreonine)
- NSC-206292
- 80-68-2
- AKOS000118925
- NSC206283
- SR-01000944947-1
- 7004-04-8
- FT-0604670
- FT-0625521
- T0229
- Allothreonine, D-
- T3105
- Threonine #
- 2-amino-3-hydroxy-butanoic acid
- Butanoic acid, [R-(R*,S*)]-
- A1519
- DTXCID20105642
- 249-327-2
- FA48713
- FA30577
- L-allo-Threonine;(2S,3S)-2-Amino-3-hydroxybutyric acid
- MDL： MFCD00067248
- Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3-/m0/s1
- InChI Key： AYFVYJQAPQTCCC-HRFVKAFMSA-N
- SMILES： O[C@@H](C)[C@@H](C(=O)O)N
- BRN： 1721643

Computed Properties

Exact Mass: 119.05800
Monoisotopic Mass: 119.058243
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 93.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.9
Topological Polar Surface Area: 83.6
Surface Charge: 0

Experimental Properties

Color/Form: Colorless, fine crystals, slight odor
Density: 1.3126 (rough estimate)
Melting Point: 244-256°C
Boiling Point: 222.38°C (rough estimate)
Flash Point: 162.9°C
Refractive Index: 1.4183 (estimate)
Water Partition Coefficient: almost transparency
PSA: 83.55000
LogP: -0.52060
Solubility: Soluble in hot water, cold water, slightly soluble in ethanol, insoluble in ether

DL-allo-Threonine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
Safety Instruction： S24/25
Storage Condition：Store at room temperature

DL-allo-Threonine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S138236-250mg	DL-allo-Threonine	144-98-9	≥98.0%	250mg	¥249.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S138236-5g	DL-allo-Threonine	144-98-9	≥98.0%	5g	¥2472.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S138236-1g	DL-allo-Threonine	144-98-9	≥98.0%	1g	¥699.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S138236-50mg	DL-allo-Threonine	144-98-9	≥98.0%	50mg	¥69.90	2023-09-01
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BA2399-100mg	DL-allo-Threonine	144-98-9		100mg	￥350元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BA2399-1g	DL-allo-Threonine	144-98-9		1g	￥2460元	2023-09-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029389-1g	DL-allo-Threonine	144-98-9	98%	1g	￥1228	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029389-250mg	DL-allo-Threonine	144-98-9	98%	250mg	￥439	2023-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D863746-1g	DL-allo-Threonine	144-98-9	≥98.0%	1g	￥1,392.00	2022-01-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A0214-100mg	DL-allo-Threonine	144-98-9	98.0%(T),contains Threonine	100mg	￥290.0	2022-06-10